![molecular formula C18H22N2O3 B4076897 N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide](/img/structure/B4076897.png)
N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide
Overview
Description
N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide, commonly known as JNJ-1930942, is a small molecule inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. TRPV1 is involved in pain sensation, inflammation, and thermoregulation. JNJ-1930942 has been studied for its potential therapeutic applications in pain management and inflammatory diseases.
Mechanism of Action
JNJ-1930942 acts as a selective antagonist of the N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide ion channel. By blocking the activation of this compound, JNJ-1930942 reduces the transmission of pain signals and inflammation. This compound is also involved in thermoregulation, and JNJ-1930942 has been shown to cause a transient increase in body temperature in animal models.
Biochemical and Physiological Effects:
JNJ-1930942 has been shown to be well-tolerated in animal studies, with no significant adverse effects on vital organs or systems. It has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. JNJ-1930942 has been shown to reduce pain and inflammation in animal models, without affecting normal pain sensation or motor function.
Advantages and Limitations for Lab Experiments
JNJ-1930942 has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and modified for structure-activity relationship studies. It has a well-defined mechanism of action and has been extensively studied in animal models. However, JNJ-1930942 has some limitations as a research tool. It is a selective antagonist of N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide, and its effects on other ion channels or receptors are not well-understood. It also has limited solubility in aqueous solutions, which can make it difficult to use in some experimental protocols.
Future Directions
There are several future directions for research on JNJ-1930942. One area of interest is the development of more potent and selective N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide inhibitors for use in pain management and inflammatory diseases. Another area of interest is the study of JNJ-1930942 in combination with other drugs or therapies for enhanced efficacy. Additionally, the effects of JNJ-1930942 on other ion channels and receptors should be further investigated to better understand its mechanism of action.
Scientific Research Applications
JNJ-1930942 has been extensively studied for its potential therapeutic applications in pain management and inflammatory diseases. It has been shown to be effective in reducing pain in animal models of neuropathic pain, osteoarthritis, and inflammatory pain. JNJ-1930942 has also been studied for its potential use in the treatment of itch, a condition that is often associated with chronic pain.
Properties
IUPAC Name |
N-[3-(3-ethylphenoxy)propyl]-3-hydroxy-N-methylpyridine-2-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-3-14-7-4-8-15(13-14)23-12-6-11-20(2)18(22)17-16(21)9-5-10-19-17/h4-5,7-10,13,21H,3,6,11-12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZOASEBDPCZMOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCCCN(C)C(=O)C2=C(C=CC=N2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.